lithium(1+) (2E)-4-hydroxy-3-methylbut-2-enoate

• CAS No.: 2680546-96-5
• Molecular Formula: C5H7LiO3
• Molecular Weight: 122

Description

Lithium(1+) (2E)-4-hydroxy-3-methylbut-2-enoate is an organic compound that combines lithium with a hydroxy-substituted butenoate. This compound is of interest due to its potential applications in various fields, including chemistry, biology, and industry. The presence of lithium, a highly reactive alkali metal, and the hydroxy and butenoate groups, contribute to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of lithium(1+) (2E)-4-hydroxy-3-methylbut-2-enoate typically involves the reaction of lithium hydroxide with 4-hydroxy-3-methylbut-2-enoic acid. The reaction is carried out in an aqueous medium under controlled temperature conditions to ensure the formation of the desired product. The general reaction can be represented as follows:

$$\text{LiOH} + \text{C}_5\text{H}_8\text{O}_3 \rightarrow \text{LiC}_5\text{H}_7\text{O}_3 + \text{H}_2\text{O}$$LiOH+C5​H8​O3​→LiC5​H7​O3​+H2​O

Industrial Production Methods

In industrial settings, the production of this compound may involve more sophisticated techniques to ensure high purity and yield. This could include the use of automated reactors, precise temperature control, and purification steps such as crystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Lithium(1+) (2E)-4-hydroxy-3-methylbut-2-enoate can undergo various types of chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a ketone or aldehyde.

Reduction: The double bond in the butenoate group can be reduced to form a saturated compound.

Substitution: The lithium ion can be replaced by other cations in a substitution reaction.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

Reduction: Reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically employed.

Substitution: Reagents such as sodium chloride (NaCl) or potassium bromide (KBr) can facilitate the substitution of lithium.

Major Products

Oxidation: 4-oxo-3-methylbut-2-enoate

Reduction: 4-hydroxy-3-methylbutanoate

Substitution: Sodium(1+) (2E)-4-hydroxy-3-methylbut-2-enoate or potassium(1+) (2E)-4-hydroxy-3-methylbut-2-enoate

Scientific Research Applications

Lithium(1+) (2E)-4-hydroxy-3-methylbut-2-enoate has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a precursor for the synthesis of more complex molecules.

Biology: The compound’s lithium component is of interest in studies related to mood stabilization and neurological effects.

Medicine: Research is ongoing into its potential use in the treatment of bipolar disorder and other psychiatric conditions.

Industry: It is used in the production of specialty chemicals and as an additive in certain industrial processes.

Mechanism of Action

The mechanism by which lithium(1+) (2E)-4-hydroxy-3-methylbut-2-enoate exerts its effects involves the interaction of the lithium ion with various molecular targets. Lithium ions can modulate the activity of enzymes such as glycogen synthase kinase-3 (GSK-3) and inositol monophosphatase (IMPase), which play roles in cellular signaling pathways. These interactions can influence neurotransmitter release and neuronal function, contributing to the compound’s mood-stabilizing effects .

Comparison with Similar Compounds

Similar Compounds

• Lithium carbonate (Li2CO3)
• Lithium citrate (Li3C6H5O7)
• Lithium orotate (LiC5H3N2O4)

Uniqueness

Lithium(1+) (2E)-4-hydroxy-3-methylbut-2-enoate is unique due to the presence of the hydroxy and butenoate groups, which confer distinct chemical properties compared to other lithium salts